![molecular formula C11H14N2OS B3940442 2-[(2-phenoxyethyl)thio]-4,5-dihydro-1H-imidazole](/img/structure/B3940442.png)
2-[(2-phenoxyethyl)thio]-4,5-dihydro-1H-imidazole
Overview
Description
2-[(2-phenoxyethyl)thio]-4,5-dihydro-1H-imidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thioether derivative of imidazole, which is a five-membered heterocyclic compound containing nitrogen and carbon atoms in its ring structure.
Mechanism of Action
The mechanism of action of 2-[(2-phenoxyethyl)thio]-4,5-dihydro-1H-imidazole is not fully understood, but it is believed to act by inhibiting the activity of enzymes or binding to specific receptors. In anticancer research, it has been shown to inhibit the growth of cancer cells by inducing apoptosis or cell cycle arrest. In antifungal and antibacterial research, it has been shown to inhibit the growth of fungi and bacteria by disrupting their cell wall or membrane.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on its specific application. In anticancer research, it has been shown to induce apoptosis or cell cycle arrest in cancer cells, leading to their death. In antifungal and antibacterial research, it has been shown to inhibit the growth of fungi and bacteria, leading to their death. In material science, it has been used as a building block to synthesize novel materials with unique properties.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(2-phenoxyethyl)thio]-4,5-dihydro-1H-imidazole in lab experiments include its high yield and purity, its potential applications in various fields, and its ability to act as a building block for the synthesis of novel materials. The limitations include its unknown mechanism of action, its potential toxicity, and the need for further research to fully understand its properties and applications.
Future Directions
There are many future directions for the research on 2-[(2-phenoxyethyl)thio]-4,5-dihydro-1H-imidazole. Some of these include studying its interaction with specific proteins or receptors, investigating its potential as a therapeutic agent for various diseases, exploring its applications in material science, and developing new synthesis methods to obtain this compound with higher yield and purity. Further research is needed to fully understand the properties and potential applications of this compound.
Scientific Research Applications
2-[(2-phenoxyethyl)thio]-4,5-dihydro-1H-imidazole has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and material science. In medicinal chemistry, this compound has been investigated for its anticancer, antifungal, and antibacterial properties. In biochemistry, it has been used as a ligand to study the interaction between proteins and small molecules. In material science, it has been used as a building block to synthesize novel materials with unique properties.
properties
IUPAC Name |
2-(2-phenoxyethylsulfanyl)-4,5-dihydro-1H-imidazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2OS/c1-2-4-10(5-3-1)14-8-9-15-11-12-6-7-13-11/h1-5H,6-9H2,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWXJSCPYTQCGBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN=C(N1)SCCOC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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